Cas no 1806979-04-3 (2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid
• CAS No: 1806979-04-3
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4804937
• Update Time: 2025-05-19

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-2-5-6(13)3(7(10)11)1-4(12-5)8(14)15/h1,7,13H,2H2,(H,14,15)
• InChI Key： RTTOTGIFSUPVDH-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(C(=O)O)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

Professional Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic Acid (CAS No. 1806979-04-3)

2-(Chloromethyl)-4-()-3-hydroxypyridine-6-carboxylic acid (CAS No. 1806979-04-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular architecture, featuring both chloromethyl and difluoromethyl substituents, makes it a versatile building block for medicinal chemists aiming to develop novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. The chloromethyl group provides a reactive site for further functionalization, enabling the attachment of diverse pharmacophores. Meanwhile, the presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of resulting molecules, which are critical factors in determining their pharmacokinetic profiles. These attributes have made 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid a valuable asset in the design of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzyme targets that play pivotal roles in cancer and inflammatory diseases. The pyridine core of this compound is particularly relevant in this context, as pyridine derivatives have been extensively explored for their ability to modulate enzyme activity. For instance, studies have demonstrated that pyridine-based compounds can interact with the ATP-binding pockets of kinases, thereby inhibiting their catalytic activity. The introduction of electron-withdrawing groups such as the carboxylic acid moiety further enhances the binding affinity and selectivity of these inhibitors.

The difluoromethyl group is another key feature that contributes to the pharmacological properties of 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid. This substituent has been shown to improve the bioavailability and resistance to metabolic degradation of drug candidates. In particular, its ability to enhance lipophilicity while maintaining solubility makes it an attractive choice for oral administration. Several recent publications highlight the use of difluoromethylation strategies in optimizing drug-like properties, underscoring the importance of this moiety in modern medicinal chemistry.

The synthesis of 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The chloromethylation step, for example, must be carefully monitored to prevent over-reaction or side product formation. Similarly, the introduction of the difluoromethyl group typically requires specialized reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have recently enabled more efficient and scalable production processes for such complex molecules, making them more accessible for industrial applications.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests its utility in developing treatments for neurological disorders, where kinase inhibition and modulation of neurotransmitter pathways are key therapeutic strategies. Additionally, its structural flexibility allows for modifications that could lead to novel antimicrobial agents, addressing the growing threat of antibiotic-resistant bacteria. Such broad applicability underscores the importance of continued research into derivatives and analogs of 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid.

In conclusion, 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS No. 1806979-04-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in drug synthesis has opened up new avenues for developing treatments across multiple therapeutic areas. As research progresses, it is likely that this compound will continue to play a pivotal role in shaping the future of medicinal chemistry and drug development.